Cas no 631865-03-7 (2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)
2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
- 2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
- [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[2-(diethylamino)ethyl]-1,2-dihydro-1-(4-nitrophenyl)-
- F3226-2498
- AKOS002223740
- VU0605731-1
- Z355411490
- 2-(2-(diethylamino)ethyl)-1-(4-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- 631865-03-7
- AKOS016110413
-
- Inchi: 1S/C23H23N3O5/c1-3-24(4-2)13-14-25-20(15-9-11-16(12-10-15)26(29)30)19-21(27)17-7-5-6-8-18(17)31-22(19)23(25)28/h5-12,20H,3-4,13-14H2,1-2H3
- InChI Key: ALEGMJAWXUZWKK-UHFFFAOYSA-N
- SMILES: N1(CCN(CC)CC)C(C2=CC=C([N+]([O-])=O)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O
Computed Properties
- Exact Mass: 421.16377084g/mol
- Monoisotopic Mass: 421.16377084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 619.1±55.0 °C(Predicted)
- pka: 9.86±0.25(Predicted)
2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3226-2498-2μmol |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 2μmol |
$57.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-5μmol |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 5μmol |
$63.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-10μmol |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 10μmol |
$69.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-20μmol |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 20μmol |
$79.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-1mg |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 1mg |
$54.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-2mg |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 2mg |
$59.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-3mg |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 3mg |
$63.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-4mg |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 4mg |
$66.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-5mg |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 5mg |
$69.0 | 2023-08-15 | |
| Life Chemicals | F3226-2498-10mg |
2-[2-(diethylamino)ethyl]-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631865-03-7 | 90%+ | 10mg |
$79.0 | 2023-08-15 |
2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
Introduction to 2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione (CAS No. 631865-03-7) and Its Emerging Applications in Chemical Biology
The compound 2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione, identified by its CAS number 631865-03-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the chromeno[2,3-cpyrrole] scaffold, a structure that has garnered considerable attention due to its unique electronic properties and biological activities. The presence of functional groups such as the diethylamino side chain and the 4-nitrophenyl substituent enhances its chemical reactivity and opens up diverse possibilities for further derivatization and application.
Recent advancements in synthetic chemistry have enabled the development of novel derivatives of chromeno[2,3-cpyrrole] compounds, including 2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione. These derivatives have been explored for their potential as bioactive molecules, with studies suggesting roles in modulating various biological pathways. The nitrophenyl group, in particular, is known for its ability to influence electronic properties and metabolic stability, making it a valuable component in drug design.
In the context of medicinal chemistry, the synthesis of this compound has been optimized to achieve high yields and purity. The chromeno[2,3-cpyrrole] core is particularly interesting because it combines features of both chromene and cpyrrole moieties, which are known for their antimicrobial and anti-inflammatory properties. The diethylamino substituent further contributes to the compound's pharmacological profile by potentially enhancing solubility and bioavailability.
One of the most compelling aspects of 2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione is its potential as a tool for studying molecular interactions. The nitro group can serve as a handle for further functionalization via reduction or diazotization reactions, allowing researchers to probe binding affinities and mechanisms of action. This flexibility makes it an attractive candidate for use in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.
Current research is exploring the biological activity of this compound across various disease models. Preliminary studies have indicated that derivatives of the chromeno[2,3-cpyrrole] scaffold may exhibit properties relevant to neurological disorders, cancer therapy, and infectious diseases. The specific combination of functional groups in 2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione suggests that it could interact with multiple targets within these pathways.
The synthetic approach to this compound involves multi-step organic transformations that highlight modern techniques in heterocyclic chemistry. Key steps include cyclization reactions to form the chromeno[2,3-cpyrrole] core followed by functional group interconversions to introduce the diethylamino and 4-nitrophenyl moieties. Advances in catalytic methods have allowed for more efficient synthesis routes that minimize waste and improve scalability.
In terms of application potential, 631865-03-7 could serve as a building block for more complex molecules with tailored biological activities. Its structural features make it amenable to modifications that could enhance its potency or selectivity for specific therapeutic applications. For instance,the nitro group can be converted into amine or azo groups,which could be exploited in prodrug design or targeted drug delivery systems.
The pharmacokinetic properties of this compound are also under investigation. Studies are being conducted to assess its absorption,distribution,metabolism,and excretion (ADME) profiles,which are critical factors in determining its suitability for clinical development. The presence of both polar(diethylamino) and non-polar(aromatic ring)features may influence its solubility and tissue distribution,making it an interesting candidate for further optimization.
Future directions in research on CAS No 631865-03-7 include exploring its interactions with biological macromolecules such as proteins and nucleic acids. Computational modeling techniques are being employed to predict binding modes and affinity,which can guide experimental efforts toward rational drug design。Additionally,the development of new synthetic methodologies will be crucial for accessing more complex derivatives with enhanced functionalities.
The versatility of the chromeno[2,3-cpyrrole] scaffold makes this compound a valuable asset in chemical biology research。Its unique structural features offer opportunities for innovation across multiple disciplines,including materials science,bioimaging,and nanotechnology。By leveraging advances in synthetic chemistry and biopharmaceuticals,this molecule has the potential to contribute significantly to the development of next-generation therapeutics。
631865-03-7 (2-2-(diethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)